molecular formula C4H3BrClN3O B8053772 2-amino-5-bromo-6-chloro-1H-pyrimidin-4-one

2-amino-5-bromo-6-chloro-1H-pyrimidin-4-one

Cat. No.: B8053772
M. Wt: 224.44 g/mol
InChI Key: MXYGAMSKCAQGIC-UHFFFAOYSA-N
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Description

2-amino-5-bromo-6-chloro-1H-pyrimidin-4-one is a chemical compound that has garnered significant interest in various fields of scientific research

Chemical Reactions Analysis

2-amino-5-bromo-6-chloro-1H-pyrimidin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions vary depending on the desired outcome. The major products formed from these reactions are often intermediates that can be further utilized in scientific research and industrial applications.

Scientific Research Applications

2-amino-5-bromo-6-chloro-1H-pyrimidin-4-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it plays a role in studying cellular processes and signal transduction pathways. In medicine, this compound is investigated for its potential therapeutic effects. Additionally, it has applications in industrial research, particularly in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-amino-5-bromo-6-chloro-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. This compound exerts its effects by modulating cellular functions and signal transduction pathways, leading to various biological outcomes. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

2-amino-5-bromo-6-chloro-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. this compound stands out due to its specific applications and effects in scientific research.

Conclusion

This compound is a versatile compound with significant potential in various fields of scientific research. Its unique chemical properties and wide range of applications make it a valuable tool for researchers in chemistry, biology, medicine, and industry. Further research into its mechanism of action and comparison with similar compounds will continue to uncover its full potential.

Properties

IUPAC Name

2-amino-5-bromo-6-chloro-1H-pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H3BrClN3O/c5-1-2(6)8-4(7)9-3(1)10/h(H3,7,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MXYGAMSKCAQGIC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(=C(NC(=NC1=O)N)Cl)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1(=C(NC(=NC1=O)N)Cl)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H3BrClN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.44 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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